Cas no 1189917-42-7 (3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189917-42-7
• MF: C₂₅H₁₉Cl₂N₃O
• MW: 448.343863725662
• CID: 5398338
• Update Time: 2025-07-17

3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one
• 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C25H19Cl2N3O/c1-16-6-11-22-20(12-16)23-24(30(22)13-17-7-9-19(26)10-8-17)25(31)29(15-28-23)14-18-4-2-3-5-21(18)27/h2-12,15H,13-14H2,1H3
• InChI Key： VCIIPQJJEDOXIC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2=C(C=C(C)C=C2)C2N=CN(CC3=CC=CC=C3Cl)C(=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Comprehensive Overview of 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189917-42-7)

The compound 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189917-42-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrimido[5,4-b]indole core, coupled with substituted chlorophenyl groups, makes it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive molecules.

One of the key reasons for the growing interest in this compound is its structural similarity to other indole-based derivatives, which are widely recognized for their diverse pharmacological properties. The presence of chlorophenyl substitutions enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Recent studies have explored its interactions with various biological targets, including enzymes and receptors, though detailed mechanistic insights remain an active area of investigation.

In the context of current trends, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The pyrimidoindole framework of this compound aligns with these trends, as similar structures have shown promise in targeting protein kinases involved in cellular signaling pathways. This has led to increased searches for terms like "pyrimidoindole derivatives in cancer research" and "chlorophenyl-substituted heterocycles," reflecting the compound's relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, the preparation of 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one involves multi-step reactions, often starting from readily available indole precursors. Optimizing its yield and purity is a common challenge, as highlighted by frequent queries such as "synthesis of pyrimidoindole derivatives" and "purification methods for chlorophenyl-substituted compounds." Researchers emphasize the importance of chromatographic techniques and crystallization protocols to achieve high-quality batches for biological testing.

Another area of interest is the compound's potential role in neuropharmacology. Indole derivatives are known to interact with neurotransmitter systems, and the chlorophenyl substitutions in this molecule may confer selectivity toward specific receptors. This has spurred searches like "indole-based compounds for neurological disorders" and "chlorophenyl modifications in CNS drug design," indicating its exploratory value in treating conditions such as anxiety or neurodegenerative diseases.

Environmental and metabolic stability are also critical considerations for 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one. Its chlorinated aromatic groups raise questions about biodegradability, a topic increasingly relevant in green chemistry. Queries such as "eco-friendly degradation of chlorinated heterocycles" underscore the need for sustainable approaches in handling such compounds during research and development.

In summary, 3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189917-42-7) represents a compelling case study at the intersection of synthetic chemistry and drug discovery. Its structural features and emerging applications align with current scientific priorities, making it a compound worth watching in the evolving landscape of medicinal research.